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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrogallol, also known as 1,2,3-trihydroxybenzene, is an organic compound with the chemical

formula C₆H₃(OH)₃.[1][2] It is a white, water-soluble solid that is notable for its sensitivity to

oxygen, which can cause samples to appear brownish.[2] As one of the three isomers of

benzenetriol, pyrogallol is a significant molecule in various research and development

applications, including its use as a metal-complexing agent.[3] This technical guide provides an

in-depth overview of pyrogallol, focusing on its chemical identifiers, safety data, and relevant

experimental contexts for professionals in the field.

Chemical and Physical Properties
A summary of the key chemical and physical properties of pyrogallol is provided below. This

data is essential for laboratory use, ensuring proper handling and application in experimental

setups.
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Identifier Value Reference

CAS Number 87-66-1 [1][3][4][5][6]

Molecular Formula C₆H₆O₃ [2][3][7]

Molecular Weight 126.11 g/mol [1][2][3][5]

EC Number 201-762-9 [1][4][6]

Melting Point 125.5 °C (257.9 °F; 398.6 K) [2]

Boiling Point 307 °C (585 °F; 580 K) [2]

Density 1.453 g/cm³ (at 4 °C) [2]

Synonyms

1,2,3-Trihydroxybenzene,

Pyrogallic acid, Benzene-

1,2,3-triol

[1][2][3][5]

Safety Data Sheet Summary
The safe handling of pyrogallol is paramount in a research environment. The following tables

summarize the critical safety information derived from its Safety Data Sheet (SDS).

Hazard Identification and Classification
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4
H302: Harmful if swallowed.[4]

[8]

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin.[4][8]

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.[4][8]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[4][6][8]

Hazardous to the Aquatic

Environment (Chronic)
3

H412: Harmful to aquatic life

with long lasting effects.[4][6]
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Signal Word: Warning[1][4][5]

Toxicological Data
Test Result Species

LD50 (Oral) 300 mg/kg Mouse

LD50 (Subcutaneous) 566 mg/kg Mouse

Personal Protective Equipment (PPE) and Handling
Protection Type Recommendation

Eye/Face Protection Safety goggles with side protection.[6]

Skin Protection
Wear suitable chemical-resistant gloves (tested

according to EN 374).[6]

Respiratory Protection
Use a dust mask type N95 (US) or type P3 (EN

143) respirator cartridges.[1]

General Handling

Wash hands thoroughly after handling. Use only

outdoors or in a well-ventilated area. Avoid

breathing dust.[4][9]

Experimental Applications and Protocols
Pyrogallol's chemical properties make it a versatile reagent in various experimental settings.

Its ability to generate reactive oxygen species (ROS) is often harnessed in studies investigating

oxidative stress and antioxidant mechanisms.

General Workflow for Inducing Oxidative Stress with
Pyrogallol
The following diagram illustrates a typical workflow for utilizing pyrogallol to induce oxidative

stress in a cell culture model. This process is fundamental in studies aiming to evaluate the

efficacy of antioxidant compounds or to understand the cellular response to oxidative damage.
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Prepare Pyrogallol Stock Solution
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Cell Culture Preparation

Incubation

Measurement of Oxidative Stress Markers (e.g., ROS levels, lipid peroxidation)
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Caption: Workflow for cellular oxidative stress induction using pyrogallol.

Signaling Pathway Perturbation by Pyrogallol-Induced
Oxidative Stress
Pyrogallol-induced ROS can modulate various intracellular signaling pathways. A common

pathway affected is the Nrf2-Keap1 pathway, which is a master regulator of the antioxidant

response.
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Caption: Pyrogallol's effect on the Nrf2-Keap1 signaling pathway.

Conclusion
This technical guide provides essential information on pyrogallol for researchers and

professionals in drug development. Its well-defined chemical properties and safety profile,

when handled correctly, make it a valuable tool in the laboratory. The provided experimental

workflow and signaling pathway diagram offer a foundational understanding of its application in
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studying oxidative stress, a critical area of research in numerous disease models. Adherence to

the safety guidelines outlined in the SDS is crucial for the responsible and effective use of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1678534?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/sigma/16040
https://en.wikipedia.org/wiki/Pyrogallol
https://www.scbt.com/p/pyrogallol-87-66-1
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyrogallol_1372_3.0.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/822302
https://www.carlroth.com/medias/SDB-3963-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzI5MzZ8YXBwbGljYXRpb24vcGRmfGFHTmpMMmhqWWk4NU1UZ3lNamN4TVRjMk56TTBMMU5FUWw4ek9UWXpYMGxGWDBWT0xuQmtaZ3xkNTY2MGZlMjI5ZTczZTJkZDA1YmZmZjg3NTFjMDU3NzA3ZDRjYjQwZjJlMzMzMzIwNWE3NmNjMjAyNzJiNjNj
https://pubchem.ncbi.nlm.nih.gov/compound/Pyrogallol
https://cdn.caymanchem.com/cdn/msds/20347m.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0968104&productDescription=PYROGALLOL+RED+2G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1678534#pyrogallol-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1678534#pyrogallol-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1678534#pyrogallol-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1678534#pyrogallol-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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